Chemical structure and properties of 1-(Benzo[d]isothiazol-5-yl)ethanone
Chemical structure and properties of 1-(Benzo[d]isothiazol-5-yl)ethanone
An In-depth Technical Guide to 1-(Benzo[d]isothiazol-5-yl)ethanone for Drug Discovery Professionals
Foreword: Navigating the Landscape of a Novel Building Block
In the field of medicinal chemistry, the benzisothiazole scaffold is a privileged structure, forming the core of numerous compounds with significant pharmacological activity. This guide focuses on a specific, less-documented derivative: 1-(Benzo[d]isothiazol-5-yl)ethanone . A comprehensive search of current chemical literature and databases reveals a notable lack of specific experimental data for this compound, distinguishing it as a novel or underexplored chemical entity.
This document is therefore structured not as a review of existing data, but as a forward-looking technical guide. As a Senior Application Scientist, my objective is to provide researchers, scientists, and drug development professionals with a robust, scientifically-grounded framework for the synthesis, characterization, and strategic utilization of this compound. We will proceed from first principles, applying established reaction mechanisms and spectroscopic theories to predict the properties and behavior of 1-(Benzo[d]isothiazol-5-yl)ethanone. This predictive approach is designed to empower researchers to confidently incorporate this unique building block into their discovery programs.
Section 1: Compound Identification and Predicted Physicochemical Properties
Precise identification is critical. The target compound, 1-(Benzo[d]isothiazol-5-yl)ethanone, is an isomer of the more commonly documented benzothiazole derivatives. Its structure consists of a benzisothiazole (also known as 1,2-benzisothiazole) core acylated at the 5-position.
Table 1: Compound Identification
| Identifier | Value |
| IUPAC Name | 1-(1,2-Benzisothiazol-5-yl)ethan-1-one |
| Molecular Formula | C₉H₇NOS |
| Molecular Weight | 177.22 g/mol |
| Canonical SMILES | CC(=O)C1=CC2=C(C=C1)SN=C2 |
| CAS Number | Not currently assigned or publicly available. |
While experimental data is unavailable, key physicochemical properties can be predicted using computational models based on the compound's structure. These predictions are invaluable for planning experimental work, such as selecting appropriate solvent systems for reactions and purification, and for initial ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.
Table 2: Predicted Physicochemical Properties
| Property | Predicted Value | Scientific Justification and Implication |
| XLogP3 | ~1.7 - 2.0 | This value suggests moderate lipophilicity. The compound is expected to have good membrane permeability, a desirable trait for drug candidates, but may require a co-solvent for high concentration in aqueous buffers. |
| Topological Polar Surface Area (TPSA) | 58.2 Ų | This TPSA value is well within the typical range for orally bioavailable drugs (typically < 140 Ų), suggesting it is unlikely to be limited by poor absorption. |
| Hydrogen Bond Donors | 0 | The absence of hydrogen bond donors will decrease its solubility in water but can enhance its ability to cross the blood-brain barrier. |
| Hydrogen Bond Acceptors | 3 (N, O, S) | The presence of three acceptors provides sites for interaction with biological targets and can contribute to solubility in polar organic solvents. |
| Physical Form | Solid | Based on the rigid, planar structure and molecular weight, the compound is predicted to be a crystalline solid at room temperature. |
Section 2: Proposed Synthesis and Experimental Protocol
The most direct and reliable method for introducing an acetyl group onto an aromatic ring is the Friedel-Crafts acylation .[1][2][3] This electrophilic aromatic substitution reaction is well-established and proceeds via a resonance-stabilized acylium ion intermediate, which advantageously prevents the carbocation rearrangements and poly-alkylation issues often seen in Friedel-Crafts alkylations.[2][4]
The proposed synthesis begins with the commercially available parent heterocycle, 1,2-benzisothiazole. The acylation is directed by the electronic properties of the ring system. The benzene portion of the scaffold is activated towards electrophilic substitution, and the 5-position is a likely site for acylation.
Caption: Proposed workflow for the synthesis of 1-(Benzo[d]isothiazol-5-yl)ethanone.
Detailed Step-by-Step Protocol (Self-Validating System)
This protocol is designed to ensure high purity and verifiable results through integrated monitoring and purification steps.
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Reagent and Glassware Preparation:
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Ensure all glassware is oven-dried and assembled under an inert atmosphere (Nitrogen or Argon) to prevent moisture from deactivating the Lewis acid catalyst.
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Use anhydrous dichloromethane (DCM) as the solvent.
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Reaction Setup:
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To a three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add 1,2-benzisothiazole (1.0 eq).
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Add anhydrous DCM (approx. 10 mL per 1 g of starting material).
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Cool the solution to 0°C using an ice bath.
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Carefully add anhydrous aluminum chloride (AlCl₃, 1.2 eq) portion-wise, ensuring the temperature does not exceed 5°C. The mixture will form a slurry.
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Friedel-Crafts Acylation:
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Add acetyl chloride (1.1 eq) dropwise via the dropping funnel over 15-20 minutes. An exothermic reaction and evolution of HCl gas (which should be scrubbed) will be observed.
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.
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Reaction Monitoring (Trustworthiness Pillar):
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Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexane).
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The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction completion. This step provides in-process validation that the transformation is occurring as expected.
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Workup and Quenching:
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Once the reaction is complete, cool the flask back to 0°C.
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Very carefully and slowly quench the reaction by pouring the mixture onto crushed ice containing concentrated HCl (approx. 5 mL). This hydrolyzes the aluminum complexes and separates the product into the organic layer.
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Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.
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Purification:
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Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.
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Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
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Purify the crude solid using flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 1-(Benzo[d]isothiazol-5-yl)ethanone.
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Section 3: Predicted Spectroscopic Profile for Structural Verification
Unambiguous structural confirmation is paramount. The following spectroscopic data are predicted based on the known effects of the functional groups and the substitution pattern on the benzisothiazole scaffold. These predictions serve as a benchmark for researchers to validate their synthetic product.
Table 3: Predicted Spectroscopic Data
| Technique | Predicted Signature | Interpretation |
| ¹H NMR (400 MHz, CDCl₃) | δ ~8.5-8.7 (s, 1H, H-4), δ ~8.0-8.2 (d, 1H, H-6), δ ~7.8-8.0 (d, 1H, H-7), δ ~9.0-9.2 (s, 1H, H-3), δ ~2.7 (s, 3H, -COCH₃) | The aromatic region will show distinct signals for the three protons on the benzene ring and one on the isothiazole ring. The methyl protons of the acetyl group will appear as a sharp singlet in the aliphatic region. |
| ¹³C NMR (100 MHz, CDCl₃) | δ ~197 (-C=O), δ ~155 (C-3), δ ~152 (C-7a), δ ~135 (C-5), δ ~128 (C-7), δ ~125 (C-6), δ ~122 (C-4), δ ~121 (C-3a), δ ~26 (-CH₃) | The spectrum will be characterized by a downfield ketone carbonyl carbon (~197 ppm), six aromatic carbons, and an upfield methyl carbon (~26 ppm). |
| FT-IR (ATR) | ~1680-1690 cm⁻¹ (strong, C=O stretch), ~1580-1600 cm⁻¹ (C=C aromatic stretch), ~1360 cm⁻¹ (C-H bend of -CH₃), ~3050-3100 cm⁻¹ (C-H aromatic stretch) | The most prominent feature will be the strong carbonyl (C=O) absorption, confirming the presence of the ketone. |
| Mass Spec. (EI) | m/z 177 (M⁺), 162 ([M-CH₃]⁺), 134 ([M-COCH₃]⁺) | The molecular ion peak (M⁺) at m/z 177 will confirm the molecular weight. Key fragmentation patterns will include the loss of a methyl radical (m/z 162) and the loss of the acetyl group (m/z 134), which corresponds to the benzisothiazole cation. |
Section 4: Chemical Reactivity and Derivatization for Drug Development
1-(Benzo[d]isothiazol-5-yl)ethanone is not just a target molecule but a versatile platform for further chemical modification. Its two primary reactive handles—the ketone and the aromatic ring—allow for extensive derivatization to conduct Structure-Activity Relationship (SAR) studies.
Caption: Key derivatization pathways for SAR studies.
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Ketone Modifications: The ketone is a prime site for modification. It can be reduced to a secondary alcohol using agents like sodium borohydride, introducing a hydrogen bond donor. It can undergo reductive amination to generate a library of secondary and tertiary amines, or be converted to oximes and hydrazones, which are common bioisosteres.
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Aromatic Ring Modifications: The benzene ring can undergo further electrophilic aromatic substitution. Halogenation (e.g., with NBS) or nitration can introduce substituents that modulate the electronic properties and lipophilicity of the molecule, which can be critical for optimizing target engagement and pharmacokinetic properties.
Section 5: Potential Applications in Medicinal Chemistry
While this specific molecule has no documented biological activity, the benzisothiazole core is present in a wide range of pharmacologically active compounds. This provides a strong rationale for its synthesis and evaluation. Benzisothiazole derivatives have been reported to exhibit diverse biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[5][6]
Notably, derivatives of benzo[d]isothiazole have been investigated for their antiproliferative activity against various cancer cell lines.[1][7] For example, certain benzo[d]isothiazole Schiff bases and hydrazones have shown marked cytotoxicity against leukemia and other tumor cells.[1][7] Therefore, 1-(Benzo[d]isothiazol-5-yl)ethanone serves as an excellent starting point for the development of novel anticancer agents. Its ketone handle allows for the straightforward synthesis of hydrazone and Schiff base libraries, mirroring strategies that have proven successful for this scaffold.
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